(2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide
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Description
(2E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C14H11N3OS and its molecular weight is 269.32. The purity is usually 95%.
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Scientific Research Applications
Chemoselective Synthesis of Thiazoles : Kumar, Parameshwarappa, and Ila (2013) reported an efficient route to synthesize thiazoles, employing a chemoselective thionation-cyclization of highly functionalized enamides (S. V. Kumar, G. Parameshwarappa, & H. Ila, 2013).
Anticancer Evaluation : Ravinaik et al. (2021) designed and synthesized a series of benzamides, starting from 2-(4-methylphenyl)acetic acid, and evaluated them for anticancer activity against various cancer cell lines (B. Ravinaik et al., 2021).
Production of Pyridine Derivatives : O'callaghan et al. (1999) demonstrated the production of various methyl 4-aryl-3-cyano-6-methyl-2-oxo-1,2-dihydropyridine-5-carboxylates and related compounds through the reaction of 2-cyano-3-(x-nitrophenyl)prop-2-enamides with methyl 3-oxobutanoate (C. N. O'callaghan et al., 1999).
Antitumor and Antifungal Activities : El-bayouki et al. (2011) synthesized novel 4(3H)-quinazolinone derivatives with biologically active moieties and evaluated their potential antitumor and antifungal activities (K. El-bayouki et al., 2011).
Dynamin GTPase Inhibitors Development : Gordon et al. (2013) developed a focused library of compounds, confirming the critical role of the tertiary dimethylamino-propyl moiety in inhibiting dynamin GTPase (C. Gordon et al., 2013).
Synthesis of Piperidine-based Derivatives : Abdel‐Aziz et al. (2009) synthesized piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, some of which exhibited significant anti-arrhythmic activity (H. Abdel‐Aziz et al., 2009).
Properties
IUPAC Name |
(E)-2-cyano-3-(4-methylphenyl)-N-(1,3-thiazol-2-yl)prop-2-enamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C14H11N3OS/c1-10-2-4-11(5-3-10)8-12(9-15)13(18)17-14-16-6-7-19-14/h2-8H,1H3,(H,16,17,18)/b12-8+ |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJAVGPUPARPUHB-XYOKQWHBSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=NC=CS2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=NC=CS2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3OS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.32 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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